Cas no 2126159-80-4 (1,1,2,2-tetrafluoro-6-azaspiro[3.4]octane hydrochloride)

• Product Name: 1,1,2,2-tetrafluoro-6-azaspiro[3.4]octane hydrochloride
• CAS No: 2126159-80-4
• MF: C₇H₁₀ClF₄N
• MW: 219.607614994049
• CID: 4638944
• Update Time: 2025-05-20

1,1,2,2-tetrafluoro-6-azaspiro[3.4]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-tetrafluoro-6-azaspiro[3.4]octane hydrochloride

• Inchi： 1S/C7H9F4N.ClH/c8-6(9)3-5(7(6,10)11)1-2-12-4-5;/h12H,1-4H2;1H
• InChI Key： NXOXUUNNUDHYEX-UHFFFAOYSA-N
• SMILES： FC1(C(F)(F)CC21CNCC2)F.Cl

Additional information on 1,1,2,2-tetrafluoro-6-azaspiro[3.4]octane hydrochloride

Comprehensive Overview of 1,1,2,2-Tetrafluoro-6-azaspiro[3.4]octane Hydrochloride (CAS No. 2126159-80-4)

The compound 1,1,2,2-tetrafluoro-6-azaspiro[3.4]octane hydrochloride (CAS No. 2126159-80-4) is a fluorinated spirocyclic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique spirocyclic structure and fluorine substitution make it a valuable scaffold for drug discovery, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders and metabolic diseases. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical for improving drug bioavailability.

In recent years, the demand for fluorinated compounds like 1,1,2,2-tetrafluoro-6-azaspiro[3.4]octane hydrochloride has surged due to their applications in medicinal chemistry. Researchers are increasingly focusing on spirocyclic frameworks due to their three-dimensionality and ability to mimic natural product architectures. This compound’s hydrochloride salt form further improves its solubility, making it suitable for formulation studies. Its CAS number 2126159-80-4 is frequently searched in scientific databases, reflecting its growing relevance in high-impact journals and patents.

One of the key trends driving interest in 1,1,2,2-tetrafluoro-6-azaspiro[3.4]octane hydrochloride is the rise of AI-driven drug design. Computational tools are now used to predict the binding affinity of such compounds to biological targets, accelerating the discovery of novel therapeutics. Additionally, the compound’s fluorine-rich structure aligns with the industry’s shift toward sustainable fluorination methods, a hot topic in green chemistry. Environmental concerns have led to innovations in catalytic fluorination, reducing the ecological footprint of synthetic processes.

The versatility of 1,1,2,2-tetrafluoro-6-azaspiro[3.4]octane hydrochloride extends beyond pharmaceuticals. Its spirocyclic core is being explored in material science for designing advanced polymers with enhanced thermal stability. The compound’s CAS No. 2126159-80-4 is often associated with studies on high-performance materials, particularly those requiring resistance to extreme conditions. This dual applicability in life sciences and materials engineering underscores its interdisciplinary importance.

From a synthetic perspective, the preparation of 1,1,2,2-tetrafluoro-6-azaspiro[3.4]octane hydrochloride involves multi-step organic transformations, including fluorination reactions and spirocyclization. Recent advancements in flow chemistry have optimized its production, enabling scalable and cost-effective synthesis. These innovations address the growing demand for custom fluorinated building blocks in contract research organizations (CROs).

In conclusion, 1,1,2,2-tetrafluoro-6-azaspiro[3.4]octane hydrochloride (CAS No. 2126159-80-4) represents a cutting-edge compound at the intersection of medicinal chemistry and materials science. Its fluorinated spirocyclic architecture offers unparalleled opportunities for innovation, driven by trends like AI-aided molecular design and green synthesis. As research continues to unveil its potential, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.